Cas no 886496-60-2 (1-(4-Amino-benzyl)-azepan-2-one)

• Product Name: 1-(4-Amino-benzyl)-azepan-2-one
• CAS No: 886496-60-2
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 4916570
• Update Time: 2023-08-21

1-(4-Amino-benzyl)-azepan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-benzyl)-azepan-2-one
• 1-[(4-aminophenyl)methyl]azepan-2-one
• 1-(4-Aminobenzyl)azepan-2-one

• Inchi： 1S/C13H18N2O/c14-12-7-5-11(6-8-12)10-15-9-3-1-2-4-13(15)16/h5-8H,1-4,9-10,14H2
• InChI Key： CZHZNWDGONOBFR-UHFFFAOYSA-N
• SMILES： O=C1CCCCCN1CC1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Caprolactams